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This technical guide provides a comprehensive overview of the solubility of propazine in water

and various organic solvents. Designed for researchers, scientists, and professionals in drug

development and environmental science, this document compiles essential quantitative data,

detailed experimental protocols, and a visual representation of the solubility determination

workflow.

Propazine (6-chloro-N,N'-bis(isopropyl) -1,3,5-triazine-2,4-diamine) is a triazine herbicide used

to control broadleaf and grassy weeds.[1] Its effectiveness and environmental fate are

significantly influenced by its solubility in different media. This guide aims to be a critical

resource for laboratory work involving this compound.

Quantitative Solubility Data
The solubility of propazine in water and a range of organic solvents has been determined and

is summarized in the table below. The data is compiled from various scientific sources to

provide a comparative overview.
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Solvent Temperature (°C) Solubility Reference

Water 20 5 mg/L [1]

Water 22 8.6 mg/L [2]

Benzene 20 6.2 g/kg [2]

Toluene 20 6.2 g/kg [2]

Carbon Tetrachloride 20 2.5 g/kg [2][3]

Diethyl Ether 20 5 g/kg [2]

DMSO Not Specified
100 mg/mL (435.33

mM)
[4]

Note: The solubility in organic solvents is expressed in g/kg, which is approximately equivalent

to g/L for solvents with a density close to 1 g/mL.

Experimental Protocol: Determination of Propazine
Solubility
The following protocol outlines the widely accepted "shake-flask" method for determining the

solubility of a substance like propazine. This method is consistent with the principles described

in the OECD Guideline for the Testing of Chemicals, Section 105.

Objective: To determine the saturation concentration of propazine in a specific solvent at a

controlled temperature.

Materials:

Propazine (analytical standard)

Solvent of interest (e.g., distilled water, ethanol, acetone)

Glass flasks with airtight stoppers

Constant temperature shaker bath or incubator
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Centrifuge

Analytical balance

Volumetric flasks and pipettes

Syringes and filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) system for concentration analysis

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of propazine to a flask containing the solvent. The excess solid

should be visually apparent.

Seal the flask to prevent solvent evaporation.

Place the flask in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period to reach equilibrium. A preliminary study may be

needed to determine the time to reach equilibrium, but 24 to 48 hours is typical.

Equilibration and Phase Separation:

After the initial agitation period, allow the flasks to stand undisturbed at the same constant

temperature for at least 24 hours to allow for the settling of undissolved solid.

To ensure the separation of the saturated solution from the excess solid, centrifuge the

samples at a controlled temperature.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear supernatant using a syringe.
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Immediately filter the aliquot through a syringe filter that is compatible with the solvent and

does not adsorb propazine.

Dilute the filtered sample gravimetrically or volumetrically with the appropriate solvent to a

concentration within the calibrated range of the analytical instrument.

Concentration Analysis:

Analyze the diluted samples using a validated analytical method, such as HPLC or GC-

MS, to determine the concentration of propazine.

Prepare a calibration curve using standard solutions of propazine of known

concentrations.

Calculate the original concentration of propazine in the saturated solution by accounting

for the dilution factor.

Data Reporting:

The solubility is reported as the average of at least three replicate determinations.

The results should be expressed in units of mass per volume (e.g., mg/L) or mass per

mass (e.g., g/kg), and the temperature of the determination must be specified.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining

propazine solubility using the shake-flask method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b092685?utm_src=pdf-body
https://www.benchchem.com/product/b092685?utm_src=pdf-body
https://www.benchchem.com/product/b092685?utm_src=pdf-body
https://www.benchchem.com/product/b092685?utm_src=pdf-body
https://www.benchchem.com/product/b092685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


start_end

process

decision

analysis

output

Start: Prepare Materials Add Excess Propazine to Solvent Agitate at Constant Temperature Equilibrate and Settle Centrifuge for Phase Separation Collect and Filter Supernatant Dilute Sample Analyze by HPLC or GC-MS Calculate Solubility Report Results End

Click to download full resolution via product page

Caption: Experimental workflow for propazine solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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